2,3,4-Trichlorophenol

Specification

• CAS No.: 25167-82-2
• Molecular Formula: C6H3Cl3O
• Molecular Weight: 197.4 g/mol
• IUPAC Name: 2,3,4-trichlorophenol
• Standard InChI: InChI=1S/C6H3Cl3O/c7-3-1-2-4(10)6(9)5(3)8/h1-2,10H
• Standard InChI Key: HSQFVBWFPBKHEB-UHFFFAOYSA-N
• Impurities: CONTAMINATION WITH 2,3,7,8-TETRACHLORODIBENZO-P-DIOXIN; 2,7-DICHLORODIBENZO-P-DIOXIN; 1,3,6,8-TETRACHLORODIBENZO-P-DIOXIN; AND PENTACHLORODIBENZO-P-DIOXIN AT LEVELS OF 0.07 TO 6.2 PPM.
• SMILES: C1=CC(=C(C(=C1O)Cl)Cl)Cl
• Canonical SMILES: C1=CC(=C(C(=C1O)Cl)Cl)Cl
• Boiling Point: Sublimes (NTP, 1992); 252 °C
• Colorform: Solid crystals or flakes
• Flash Point: 62 °C
• Melting Point: 171 to 174 °F (NTP, 1992); 57 °C (FP); 79-81 °C

Introduction

2,3,4-Trichlorophenol is a chemical compound with the molecular formula C₆H₃Cl₃O and a molecular weight of 197.45 g/mol. It is one of several isomers of trichlorophenol, each differing in the position of the chlorine atoms on the phenol ring. This compound is used primarily as a reagent and standard in analytical chemical laboratories.

Uses and Applications

2,3,4-Trichlorophenol is primarily used as a certified reference material in analytical chemistry laboratories. It serves as a standard for various analytical techniques, ensuring the accuracy and reliability of chemical analyses.

Transformation and Degradation

2,3,4-Trichlorophenol can be produced through the transformation of certain environmental contaminants. For example, it is formed by the cleavage of the ether link in pentachlorophenol-related compounds.

Analytical Detection

Detection and quantification of 2,3,4-trichlorophenol typically involve chromatographic techniques such as gas chromatography (GC) and liquid chromatography (LC) coupled with mass spectrometry (MS). These methods allow for precise identification and measurement of the compound in various samples.